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Compound of Interest

Compound Name: NBD-Hydrazine

Cat. No.: B1587704 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-hydrazino-7-

nitro-2,1,3-benzoxadiazole (NBD-Hydrazine) as a pre-column derivatization reagent for the

sensitive determination of carbonyl compounds (aldehydes and ketones) by High-Performance

Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Introduction
NBD-Hydrazine is a highly effective fluorogenic labeling reagent for the analysis of compounds

containing aldehyde or ketone functional groups.[1] Analytes that lack a native chromophore or

fluorophore can be derivatized with NBD-Hydrazine to form highly fluorescent hydrazone

derivatives.[2] These derivatives can then be readily detected at picomolar levels using HPLC-

FLD. The reaction is typically rapid and results in stable derivatives suitable for

chromatographic separation.[2] The NBD moiety provides favorable fluorescence properties,

with excitation and emission maxima in the visible range, minimizing interference from common

matrix components.[3][4]

Principle of the Reaction:

NBD-Hydrazine reacts with the carbonyl group of an aldehyde or ketone in an acidic medium

via a nucleophilic addition-elimination reaction to form a stable, fluorescent NBD-hydrazone.[3]
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The overall process involves sample preparation, derivatization with NBD-Hydrazine,

chromatographic separation of the resulting NBD-hydrazones, and their detection by a

fluorescence detector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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